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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 4-Nitrobenzaldehyde-d4
in a range of common laboratory solvents. While specific quantitative data for the deuterated

form is not readily available in public literature, the solubility characteristics are expected to be

nearly identical to its non-deuterated counterpart, 4-Nitrobenzaldehyde, due to the negligible

effect of deuterium substitution on intermolecular forces governing solubility. The data

presented herein for 4-Nitrobenzaldehyde serves as a robust proxy for 4-Nitrobenzaldehyde-
d4.

Quantitative Solubility Data
The mole fraction solubility of 4-Nitrobenzaldehyde was determined across a range of solvents

and temperatures using the isothermal saturation method. The results, summarized in the table

below, indicate that solubility generally increases with temperature. The highest solubility was

observed in N,N-dimethylformamide (DMF), followed by acetone and 2-butanone.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b561863?utm_src=pdf-interest
https://www.benchchem.com/product/b561863?utm_src=pdf-body
https://www.benchchem.com/product/b561863?utm_src=pdf-body
https://www.benchchem.com/product/b561863?utm_src=pdf-body
https://www.researchgate.net/publication/308092137_Thermodynamic_modelling_for_solubility_of_4-nitrobenzaldehyde_in_different_solvents_at_temperature_range_from_27315_to_31315_K_and_mixing_properties_of_solutions
https://www.researchgate.net/publication/314197176_Solubility_determination_and_modelling_for_4-nitrobenzaldehyde_in_N_N_-dimethylformamide_ethanol_n_-propanol_or_n_-butanol_mixed_solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (K)
Mole Fraction Solubility
(x10²)

Methanol 273.15 4.89

283.15 7.01

293.15 9.98

303.15 13.95

313.15 19.12

Ethanol 273.15 3.01

283.15 4.52

293.15 6.68

303.15 9.75

313.15 13.98

Isopropanol 273.15 1.15

283.15 1.83

293.15 2.85

303.15 4.41

313.15 6.72

n-Butanol 273.15 1.62

283.15 2.51

293.15 3.84

303.15 5.79

313.15 8.63

Acetone 273.15 18.54

283.15 23.98

293.15 30.65
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303.15 38.83

313.15 48.89

Ethyl Acetate 273.15 8.91

283.15 12.03

293.15 15.98

303.15 20.95

313.15 27.24

Acetonitrile 273.15 6.88

283.15 9.15

293.15 11.98

303.15 15.51

313.15 19.95

2-Butanone 273.15 14.87

283.15 19.53

293.15 25.31

303.15 32.48

313.15 41.42

N,N-Dimethylformamide 273.15 29.37

283.15 35.84

293.15 43.45

303.15 52.48

313.15 63.31

n-Propanol 273.15 2.05

283.15 3.16
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293.15 4.79

303.15 7.14

313.15 10.52

Toluene 273.15 3.98

283.15 5.61

293.15 7.82

303.15 10.79

313.15 14.75

Data extracted from a study on 4-Nitrobenzaldehyde.[1]

Qualitative Solubility Overview
Qualitatively, 4-Nitrobenzaldehyde exhibits good solubility in a variety of organic solvents. It is

described as soluble in ethanol, benzene, glacial acetic acid, acetone, and chloroform.[3][4][5]

Conversely, it is only slightly soluble in ether and generally considered insoluble in water,

particularly cold water, though solubility increases in hot water.[3][4][5]

Experimental Protocol: Isothermal Saturation
Method
The following provides a detailed methodology for determining the solubility of a solid

compound, such as 4-Nitrobenzaldehyde-d4, in various solvents. This protocol is based on

the widely used isothermal saturation method.[1][2]

Objective: To determine the equilibrium solubility of a solid solute in a solvent at a constant

temperature.

Materials and Equipment:

Analytical balance

Constant temperature water bath with shaker
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Thermostatically controlled vials or jacketed glass vessel

Magnetic stirrer and stir bars

Syringes with filters (e.g., 0.45 µm PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

4-Nitrobenzaldehyde-d4 (solute)

Selected solvents

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-Nitrobenzaldehyde-d4 to a known mass of the selected

solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

Equilibration:

Place the vial in the constant temperature shaker bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient time (typically several hours to days) to

ensure that the dissolution equilibrium is reached. Continuous agitation is necessary.

Sampling:

Once equilibrium is achieved, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe

fitted with a filter to prevent any solid particles from being transferred.

Analysis:

Accurately dilute the collected sample with a suitable solvent in a volumetric flask.
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Analyze the concentration of 4-Nitrobenzaldehyde-d4 in the diluted sample using a

calibrated HPLC method or another appropriate analytical technique.

Calculation:

Calculate the mole fraction solubility using the determined concentration and the known

masses of the solute and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b561863?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/308092137_Thermodynamic_modelling_for_solubility_of_4-nitrobenzaldehyde_in_different_solvents_at_temperature_range_from_27315_to_31315_K_and_mixing_properties_of_solutions
https://www.researchgate.net/publication/314197176_Solubility_determination_and_modelling_for_4-nitrobenzaldehyde_in_N_N_-dimethylformamide_ethanol_n_-propanol_or_n_-butanol_mixed_solvents
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-the-properties-and-handling-of-4-nitrobenzaldehyde-ed
https://www.solubilityofthings.com/4-nitrobenzaldehyde
https://www.benchchem.com/pdf/4_Nitrobenzaldehyde_chemical_structure_and_properties.pdf
https://www.benchchem.com/product/b561863#solubility-of-4-nitrobenzaldehyde-d4-in-different-solvents
https://www.benchchem.com/product/b561863#solubility-of-4-nitrobenzaldehyde-d4-in-different-solvents
https://www.benchchem.com/product/b561863#solubility-of-4-nitrobenzaldehyde-d4-in-different-solvents
https://www.benchchem.com/product/b561863#solubility-of-4-nitrobenzaldehyde-d4-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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